Cas no 660823-46-1 (Propanamide, 3-(formylamino)-2-methyl-, (2S)-)

• Product Name: Propanamide, 3-(formylamino)-2-methyl-, (2S)-
• CAS No: 660823-46-1
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 1702246
• PubChem ID: 71375240
• Update Time: 2025-04-21

Propanamide, 3-(formylamino)-2-methyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-(formylamino)-2-methyl-, (2S)-
• (2S)-3-formamido-2-methylpropanamide
• 660823-46-1
• DTXSID00797988

• Inchi： 1S/C5H10N2O2/c1-4(5(6)9)2-7-3-8/h3-4H,2H2,1H3,(H2,6,9)(H,7,8)/t4-/m0/s1
• InChI Key： GSLGRBPLEUKWOV-BYPYZUCNSA-N
• SMILES： O=C([C@@H](C)CNC=O)N

Computed Properties

• Exact Mass: 130.0743
• Monoisotopic Mass: 130.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.19